Cas no 1545801-16-8 (1-(4-bromo-3-methylphenyl)ethane-1,2-diol)

• Product Name: 1-(4-bromo-3-methylphenyl)ethane-1,2-diol
• CAS No: 1545801-16-8
• Molecular Formula: C₉H₁₁BrO₂
• Molecular Weight: 231.086442232132
• CID: 6411512
• PubChem ID: 82714051

1-(4-bromo-3-methylphenyl)ethane-1,2-diol Properties

Names and Identifiers

• 1-(4-bromo-3-methylphenyl)ethane-1,2-diol
• 1-(4-Bromo-3-methylphenyl)-1,2-ethanediol
• 1545801-16-8
• EN300-1678645
• AKOS021031957

• InChIKey： PWQVYFASYAHFDJ-UHFFFAOYSA-N
• Inchi： 1S/C9H11BrO2/c1-6-4-7(9(12)5-11)2-3-8(6)10/h2-4,9,11-12H,5H2,1H3
• SMILES： C(C1=CC=C(Br)C(C)=C1)(O)CO

Computed Properties

• Exact Mass: 229.99424g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 229.99424g/mol
• Heavy Atom Count: 12
• Complexity: 141
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Boiling Point: 369.5±37.0 °C(Predicted)
• pka: 13.42±0.20(Predicted)
• Density: 1.535±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes